Cas no 15029-14-8 (2-Cyano-N-(3-diethylamino-propyl)-acetamide)
2-Cyano-N-(3-diethylamino-propyl)-acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-cyano-N-[3-(diethylamino)propyl]acetamide
- Acetamide, 2-cyano-N-[3-(diethylamino)propyl]-
- 2-Cyano-N-(3-diethylamino-propyl)-acetamide
-
- Inchi: 1S/C10H19N3O/c1-3-13(4-2)9-5-8-12-10(14)6-7-11/h3-6,8-9H2,1-2H3,(H,12,14)
- InChI Key: GMAXPLZAXLQROQ-UHFFFAOYSA-N
- SMILES: C(NCCCN(CC)CC)(=O)CC#N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
2-Cyano-N-(3-diethylamino-propyl)-acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | SS-5237-1MG |
2-cyano-N-[3-(diethylamino)propyl]acetamide |
15029-14-8 | >95% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | SS-5237-5MG |
2-cyano-N-[3-(diethylamino)propyl]acetamide |
15029-14-8 | >95% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | SS-5237-10MG |
2-cyano-N-[3-(diethylamino)propyl]acetamide |
15029-14-8 | >95% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | SS-5237-0.5G |
2-cyano-N-[3-(diethylamino)propyl]acetamide |
15029-14-8 | >95% | 0.5g |
£105.00 | 2025-02-08 | |
| Key Organics Ltd | SS-5237-1G |
2-cyano-N-[3-(diethylamino)propyl]acetamide |
15029-14-8 | >95% | 1g |
£165.00 | 2025-02-08 |
2-Cyano-N-(3-diethylamino-propyl)-acetamide Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 2-Cyano-N-(3-diethylamino-propyl)-acetamide
Comprehensive Overview of 2-Cyano-N-(3-diethylamino-propyl)-acetamide (CAS No. 15029-14-8)
2-Cyano-N-(3-diethylamino-propyl)-acetamide (CAS No. 15029-14-8) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a cyano group, an acetamide moiety, and a diethylamino-propyl chain. Its versatility makes it a valuable intermediate in synthesizing bioactive molecules, particularly in drug discovery and agrochemical development.
The growing interest in 2-Cyano-N-(3-diethylamino-propyl)-acetamide is driven by its potential role in modulating biological pathways. Researchers are increasingly exploring its derivatives for their pharmacological properties, such as enzyme inhibition and receptor binding. Recent studies highlight its relevance in designing central nervous system (CNS) therapeutics, aligning with the rising demand for neuroprotective agents. This aligns with trending searches like "CNS drug intermediates" and "acetamide derivatives in medicine", reflecting its relevance in cutting-edge research.
From a synthetic chemistry perspective, CAS No. 15029-14-8 exemplifies the importance of multi-functional intermediates. Its cyano group offers reactivity for nucleophilic additions, while the diethylamino-propyl side chain enhances solubility and bioavailability—a key consideration in modern drug formulation. Industry professionals frequently search for "high-purity chemical intermediates" and "scalable synthesis routes", underscoring the need for detailed technical profiles like this.
Environmental and safety profiles are also critical discussion points. While not classified as hazardous, proper handling of 2-Cyano-N-(3-diethylamino-propyl)-acetamide requires standard laboratory precautions. This resonates with popular queries such as "green chemistry alternatives" and "sustainable synthetic methods", emphasizing the compound's alignment with eco-friendly research trends.
In analytical applications, this compound's distinct spectroscopic signatures (e.g., IR absorption at 2250 cm-1 for the nitrile group) make it a useful reference material. Laboratories often seek "NMR data for acetamide derivatives" or "HPLC purification techniques", further validating its technical utility. The compound's stability under ambient conditions adds to its practicality in industrial settings.
Future prospects for 15029-14-8 include its potential in peptide mimetics and small-molecule probes, areas gaining traction in proteomics and diagnostics. As AI-assisted drug discovery accelerates, compounds with modular structures like this are increasingly valuable—a connection evident in search terms like "AI in chemical synthesis" and "fragment-based drug design".
To summarize, 2-Cyano-N-(3-diethylamino-propyl)-acetamide represents a nexus of synthetic accessibility and biological relevance. Its CAS registry number (15029-14-8) serves as a gateway for researchers accessing technical databases, while its structural features continue to inspire innovation across life sciences—addressing both current needs and emerging challenges in molecular design.
15029-14-8 (2-Cyano-N-(3-diethylamino-propyl)-acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)